Cas no 146074-42-2 (1,3-Naphthalenediol,1-(methylcarbamate) (9CI))

• Product Name: 1,3-Naphthalenediol,1-(methylcarbamate) (9CI)
• CAS No: 146074-42-2
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 187679
• PubChem ID: 177830
• Update Time: 2025-04-19

1,3-Naphthalenediol,1-(methylcarbamate) (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenediol,1-(methylcarbamate) (9CI)
• (3-hydroxynaphthalen-1-yl) N-methylcarbamate
• DTXSID40163264
• 146074-42-2
• 1,3-Naphthalenediol, 1-(methylcarbamate)

• Inchi： 1S/C12H11NO3/c1-13-12(15)16-11-7-9(14)6-8-4-2-3-5-10(8)11/h2-7,14H,1H3,(H,13,15)
• InChI Key： PSNXDENJAYHEQT-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1C=C(C=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 217.07393
• Monoisotopic Mass: 217.073893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.289
• Boiling Point: 398.6°C at 760 mmHg
• Flash Point: 194.9°C
• Refractive Index: 1.643
• PSA: 58.56